N-(2,4-dimethoxyphenyl)-2-((4-(phenylsulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)acetamide

• IUPAC Name: 2-[[4-(benzenesulfonyl)-2-(4-methylphenyl)-1,3-oxazol-5-yl]sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C26H24N2O6S2/c1-17-9-11-18(12-10-17)24-28-25(36(30,31)20-7-5-4-6-8-20)26(34-24)35-16-23(29)27-21-14-13-19(32-2)15-22(21)33-3/h4-15H,16H2,1-3H3,(H,27,29)
• InChI Key: JEBBKFSQGYKSEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)SCC(=O)NC3=C(C=C(C=C3)OC)OC)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C26H24N2O6S2
• Molecular Weight: 524.6 g/mol
• CAS No.: 850926-38-4

Description

N-(2,4-dimethoxyphenyl)-2-((4-(phenylsulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H24N2O6S2 and its molecular weight is 524.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimalarial and Antiviral Properties : N-(phenylsulfonyl)acetamide derivatives have been studied for their potential antimalarial activity. One study found that these compounds exhibit significant antimalarial activity with low cytotoxicity. They were also investigated for potential activity against COVID-19 through computational calculations and molecular docking studies (Fahim & Ismael, 2021).

• Antioxidant Activity : Derivatives of N-(phenylsulfonyl)acetamide have been shown to possess antioxidant properties. For instance, a study synthesized various derivatives and found that one specific compound displayed antioxidant activity greater than standard ascorbic acid (Talapuru et al., 2014).

• Anticancer Evaluation : A novel series of 4-arylsulfonyl-1,3-oxazoles, including derivatives of N-(2,4-dimethoxyphenyl)acetamide, were synthesized and tested for anticancer activity. Certain compounds showed high activity against specific cancer cell lines, suggesting their potential as leading compounds for further cancer research (Zyabrev et al., 2022).

• Antimicrobial Activity : Derivatives of N-(phenylsulfonyl)acetamide have been synthesized and demonstrated good antimicrobial activity. Some compounds particularly showed high activity against various strains, highlighting their potential as antimicrobial agents (Fahim & Ismael, 2019).

• Fluorescent Molecular Probes : Certain derivatives have been developed as fluorescent solvatochromic dyes, useful in studying various biological events and processes due to their strong solvent-dependent fluorescence (Diwu et al., 1997).